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Introduction

Hexachloroethane (C2Cls), a solid, crystalline substance, has historically been utilized in the
aluminum foundry industry as a degassing agent. Its primary function is to remove dissolved
hydrogen from molten aluminum and its alloys. The presence of hydrogen is a significant
concern in aluminum casting, as it leads to gas porosity upon solidification, which can
compromise the mechanical properties and integrity of the final product. Hexachloroethane
tablets or "pills" are introduced into the melt, where they decompose to release chlorine gas.
This chlorine reacts with dissolved hydrogen, forming hydrogen chloride (HCI) gas, which then
bubbles out of the melt, effectively cleansing it of hydrogen.

However, due to the generation of hazardous and environmentally persistent byproducts, such
as hexachlorobenzene (HCB) and octachlorostyrene (OCS), the use of hexachloroethane is
declining and is heavily regulated in many regions.[1][2] These application notes provide a
detailed overview of the process, experimental protocols for its application and efficiency
assessment, and a summary of relevant data.

Principle of Degassing with Hexachloroethane
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The degassing action of hexachloroethane is based on its thermal decomposition in molten
aluminum (typically above 700°C) to produce chlorine gas. The nascent chlorine is highly
reactive and disperses through the melt. The key chemical reactions are:

o Decomposition of Hexachloroethane: CzCles (s) — Clz (g) + C2Cla (g) (and other chlorinated
hydrocarbons)

o Reaction with Dissolved Hydrogen: 2H (dissolved) + Clz (g) — 2HCI (g)
e Reaction with Molten Aluminum: 2Al (I) + 3Cl2 (g) — 2AICIz (9)

The gaseous aluminum chloride (AICI3) and hydrogen chloride (HCI) bubbles rise through the
melt, collecting more dissolved hydrogen and other impurities, and carrying them to the
surface.

Quantitative Data on Hexachloroethane Degassing

The following table summarizes typical parameters for the application of hexachloroethane in
degassing molten aluminum, compiled from various sources.

Melt
Parameter Value Alloy Temperature Source(s)
(°C)
HCE Addition 0.15% by weight N
) A356, C355, etc. Not specified [1]
Rate of aluminum
Treatment Time 10 minutes A356, C355, etc. Not specified [1]
Hydrogen
Can reduce to General
Content ) 710 - 780 [3]
_ <0.1 ml/100g Al Aluminum Alloys
Reduction
Oxide Inclusion Canreducebya  General
710- 780 [3]

Reduction

minimum of 20%

Aluminum Alloys

Experimental Protocols
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Protocol for Degassing Molten Aluminum with
Hexachloroethane Tablets

This protocol outlines the steps for using hexachloroethane tablets to degas a crucible of
molten aluminum in a research or small-scale foundry setting.

4.1.1. Materials and Equipment:

e Crucible furnace with temperature control

e Molten aluminum alloy

» Hexachloroethane degassing tablets (pre-weighed)
¢ Plunging bell (perforated, pre-heated)

e Skimming tool

o Personal Protective Equipment (PPE): Aluminized coat, face shield, heat-resistant gloves,
respirator with appropriate cartridges for acid gases and organic vapors.

e Fume extraction system
4.1.2. Procedure:

o Melt Preparation: Melt the aluminum alloy in the crucible furnace and bring it to the desired
casting temperature (typically 720-780°C).

¢ Pre-Treatment Sample: Take an initial sample of the molten aluminum to determine the
baseline hydrogen content using the Reduced Pressure Test (see Protocol 4.2).

o Tablet Preparation: Based on the weight of the molten aluminum, calculate the required
amount of hexachloroethane tablets (e.g., 0.15% of the melt weight).[1]

e Plunging: Secure the pre-weighed tablets in the pre-heated, perforated plunging bell.

e Immersion: Gently but firmly plunge the bell into the molten aluminum, ensuring it reaches
the bottom of the crucible.
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» Reaction: Hold the plunging bell at the bottom of the melt for the recommended treatment
time (e.g., 10 minutes).[1] Vigorous bubbling will be observed as the tablet decomposes and
the gases are released.

o Removal: Once the reaction subsides, gently remove the plunging bell from the melt.

» Drossing: Skim any dross or impurities that have floated to the surface of the melt using a
pre-heated skimming tool.

o Post-Treatment Sample: Take a second sample of the molten aluminum for a Reduced
Pressure Test to evaluate the effectiveness of the degassing treatment.

e Casting: Proceed with casting the degassed molten aluminum.

Protocol for Reduced Pressure Test (RPT) to Assess
Degassing Efficiency

The Reduced Pressure Test is a widely used method to qualitatively and quantitatively assess
the hydrogen content in molten aluminum.

4.2.1. Materials and Equipment:

Reduced Pressure Test apparatus (vacuum chamber, vacuum pump, pressure gauge)

Sample cups (e.g., steel or ceramic)

Ladle for sampling

Balance (for specific gravity measurement)

Beaker with distilled water (for specific gravity measurement)

Saw or cutting tool
4.2.2. Procedure:

o Sampling: Using a pre-heated ladle, take a sample of molten aluminum from the crucible.
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» Atmospheric Solidification: Pour a portion of the sample into a cup and allow it to solidify
under normal atmospheric pressure. This will be the reference sample.

» Vacuum Solidification: Pour another portion of the sample into a second cup and immediately
place it inside the vacuum chamber of the RPT apparatus.

o Evacuation: Start the vacuum pump and evacuate the chamber to a specified pressure (e.g.,
25-28 inches of Hg or approximately 80-100 mbar).[3][4]

» Solidification under Vacuum: Allow the sample to solidify completely under vacuum for a set
duration (e.g., 7 minutes).[4]

e Cooling: Release the vacuum and allow both samples to cool to room temperature.

 Visual Inspection: Cut the samples in half and visually inspect the cross-sections. The
sample solidified under vacuum will exhibit a greater degree of porosity if significant
hydrogen was present.

o Density Measurement (Quantitative Analysis): a. Weigh the atmospheric and vacuum-
solidified samples in air. b. Weigh the samples while submerged in distilled water. c.
Calculate the density of each sample using the Archimedes principle: Density = (Weight in
Air) / (Weight in Air - Weight in Water) d. Calculate the Density Index (DI) or Percent
Porosity: DI (%) = [(Density of Atmospheric Sample - Density of Vacuum Sample) / Density
of Atmospheric Sample] x 100

A lower Density Index indicates a lower hydrogen content and more effective degassing.
Diagrams
Chemical Reaction Pathway for Hexachloroethane

Degassing

Caption: Chemical pathways in HCE degassing of aluminum.

Experimental Workflow for Degassing and Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b051795?utm_src=pdf-custom-synthesis
https://www.vesuvius.com/content/dam/vesuvius/corporate/Our-solutions/our-solutions-master-english/foundry/Newsletter/Issue5/FP%20270_EN_Improving%20Degassing%20and%20Grain%20Refining%20in%20Molten%20Aluminum%20Alloys.pdf
https://www.researchgate.net/publication/13900659_Hexachlorobenzene_and_octachlorostyrene_in_plasma_of_aluminium_foundry_workers_using_hexachloroethane_for_degassing
https://scienceliterature.com/index.php/TJOEE/article/download/292/pdf_78
https://porositysolutions.com/fundamentals-of-the-reduced-pressure-test/
https://www.benchchem.com/product/b051795#use-of-hexachloroethane-in-degassing-molten-aluminum
https://www.benchchem.com/product/b051795#use-of-hexachloroethane-in-degassing-molten-aluminum
https://www.benchchem.com/product/b051795#use-of-hexachloroethane-in-degassing-molten-aluminum
https://www.benchchem.com/product/b051795#use-of-hexachloroethane-in-degassing-molten-aluminum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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